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Introduction
CALP1, a calcium-activated neutral protease, and its inhibitors serve as critical

pharmacological tools for elucidating the complex regulatory mechanisms of various ion

channels. The proteolytic activity of calpain, triggered by elevated intracellular calcium levels,

can irreversibly modify ion channel function, leading to altered cellular excitability and signaling.

Understanding the interplay between calpain and ion channels is crucial for deciphering

physiological processes and pathological conditions. These application notes provide an

overview of CALP1's role in ion channel modulation and detailed protocols for its study.

Mechanism of Action
Calpains are a family of intracellular cysteine proteases that are activated by calcium. Upon

activation, calpain can cleave a wide range of substrate proteins, including cytoskeletal

proteins and ion channel subunits. This cleavage can lead to either activation or inactivation of

the channel, alter its trafficking to the cell membrane, or modify its interaction with regulatory

proteins. The use of specific calpain inhibitors allows researchers to dissect the precise role of

this protease in ion channel function.
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Featured Application: Modulation of TRPV1
Channels
A prominent example of calpain's role in ion channel regulation is its modulation of the

Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain and

inflammation.

Signaling Pathway of TRPV1 Modulation by CALP1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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